Cas no 1270491-52-5 (3-fluoro-4-(pyrrolidin-2-yl)pyridine)

• Product Name: 3-fluoro-4-(pyrrolidin-2-yl)pyridine
• CAS No: 1270491-52-5
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 654223
• PubChem ID: 55295426
• Update Time: 2025-11-07

3-fluoro-4-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro isonornicotine
• 3-fluoro-4-pyrrolidin-2-ylpyridine
• 3-fluoro-4-(2-pyrrolidinyl)pyridine
• 1270491-52-5
• EN300-1868662
• CS-0271280
• SB55072
• 3-Fluoro-4-(pyrrolidin-2-yl)pyridine
• AKOS006370102
• 3-fluoro-4-(pyrrolidin-2-yl)pyridine

• Inchi： 1S/C9H11FN2/c10-8-6-11-5-3-7(8)9-2-1-4-12-9/h3,5-6,9,12H,1-2,4H2
• InChI Key： FVKZOXRTXOACOX-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1CCCN1

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 221 ºC
• Flash Point: 88 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-fluoro-4-(pyrrolidin-2-yl)pyridine

3-Fluoro-4-(pyrrolidin-2-yl)pyridine (CAS No. 1270491-52-5): A Versatile Compound in Modern Chemistry

3-Fluoro-4-(pyrrolidin-2-yl)pyridine (CAS No. 1270491-52-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of biologically active molecules. The presence of both a fluoro group and a pyrrolidine ring in its structure enhances its reactivity and binding properties, making it a sought-after building block in drug discovery.

The growing interest in fluorinated heterocycles like 3-fluoro-4-(pyrrolidin-2-yl)pyridine stems from their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Researchers are particularly intrigued by how the fluorine atom influences molecular interactions, bioavailability, and metabolic stability. Recent studies highlight its potential in addressing challenges related to central nervous system (CNS) drug development and cancer therapeutics, areas where precise molecular modifications are crucial.

In the context of synthetic chemistry, 3-fluoro-4-(pyrrolidin-2-yl)pyridine offers a versatile scaffold for constructing complex molecules. Its pyridine core provides a stable aromatic system, while the pyrrolidine moiety introduces conformational flexibility. This combination is particularly valuable in designing small-molecule inhibitors and ligands for receptor targeting. The compound's synthetic utility is further enhanced by its compatibility with various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig cross-coupling methodologies.

From an industrial perspective, the demand for 3-fluoro-4-(pyrrolidin-2-yl)pyridine has been steadily increasing, driven by its applications in medicinal chemistry and material science. Manufacturers are focusing on optimizing synthetic routes to improve yield and purity, addressing the needs of both academic researchers and pharmaceutical companies. The compound's role in developing next-generation therapeutics has positioned it as a key player in the fine chemicals market.

Recent advancements in structure-activity relationship (SAR) studies have shed light on how modifications to the 3-fluoro-4-(pyrrolidin-2-yl)pyridine scaffold can influence biological activity. For instance, subtle changes to the pyrrolidine ring or the introduction of additional substituents on the pyridine core have been shown to significantly alter binding affinity and selectivity. These insights are driving innovation in drug design and chemical biology, with applications ranging from neurological disorders to infectious diseases.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly suitable for crossing biological barriers. This characteristic is especially relevant in the development of blood-brain barrier permeable drugs, a hot topic in contemporary pharmaceutical research. As the scientific community continues to explore the potential of fluorinated building blocks, 3-fluoro-4-(pyrrolidin-2-yl)pyridine remains at the forefront of this exciting field.

Looking ahead, the applications of 3-fluoro-4-(pyrrolidin-2-yl)pyridine are expected to expand into emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural versatility and synthetic accessibility position it as a valuable tool in addressing unmet medical needs. With ongoing research into its structure-property relationships and biological activities, this compound is poised to play a pivotal role in shaping the future of drug discovery and chemical innovation.